ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(2,3-dimethylanilino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H18N2O2S/c1-5-19-14(18)13-11(4)16-15(20-13)17-12-8-6-7-9(2)10(12)3/h6-8H,5H2,1-4H3,(H,16,17)
• InChI Key: UCRJCBNECWQCPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC2=CC=CC(=C2C)C)C
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

Ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, also known as DMPT, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. DMPT is a thiazole derivative that has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood, but it is believed to involve the activation of the mammalian target of rapamycin (mTOR) pathway. This pathway plays a crucial role in regulating cell growth and protein synthesis. ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to activate mTOR in various animal models, leading to increased protein synthesis and growth.
Biochemical and Physiological Effects:
ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to have various biochemical and physiological effects in animals. It has been shown to increase the levels of insulin-like growth factor 1 (IGF-1) and growth hormone (GH) in pigs and chickens, leading to increased protein synthesis and growth. ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to increase the levels of creatine kinase and lactate dehydrogenase in pigs, indicating increased muscle activity and energy metabolism.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has several advantages for lab experiments, including its ability to improve the growth performance of animals and its potential use as an anti-inflammatory and anti-cancer agent. However, there are also limitations to its use. ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can be expensive to produce, and its effects can vary depending on the dose and duration of treatment.

Future Directions

There are several future directions for the study of ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. One area of research is the development of more efficient and cost-effective synthesis methods for ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. Another area of research is the elucidation of the mechanism of action of ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, including its effects on the mTOR pathway. Additionally, further studies are needed to determine the optimal dose and duration of treatment for ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in various animal models, as well as its potential use as an anti-inflammatory and anti-cancer agent in humans.
In conclusion, ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. It has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action. While there are advantages and limitations to its use, there are also several future directions for research on ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate.

Synthesis Methods

Ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can be synthesized through a multi-step process involving the reaction of 2,3-dimethyl aniline with thioacetamide, followed by the reaction of the resulting intermediate with ethyl chloroformate. The final product is obtained through the reaction of the intermediate with sodium methoxide and ethyl acetate. The yield of this process is typically around 60%.

Scientific Research Applications

Ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields, including agriculture, animal husbandry, and medicine. In agriculture, ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to improve the growth performance of animals by increasing feed intake and protein synthesis. It has also been shown to improve the quality of meat by reducing fat content and increasing tenderness.
In animal husbandry, ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been used as a feed additive to improve the growth performance of various animals, including pigs, chickens, and fish. ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to increase the growth rate, feed efficiency, and carcass yield of these animals.
In medicine, ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been studied for its potential use as an anti-inflammatory and anti-cancer agent. ethyl 2-[(2,3-dimethylphenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to inhibit the growth of cancer cells and reduce inflammation in various animal models.